Benzothiazolium, 5-chloro-2-[[5-[(5-chloro- 1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene )ethyl Benzothiazolium, 5-chloro-2-[[5-[(5-chloro- 1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene )ethyl
Brand Name: Vulcanchem
CAS No.: 106068-87-5
VCID: VC0008984
InChI: InChI=1S/C28H29Cl2N4OS2.HI/c1-5-31-20-11-9-18(29)15-21(20)32(6-2)25(31)14-13-24-28(35)34(8-4)27(37-24)17-26-33(7-3)22-16-19(30)10-12-23(22)36-26;/h9-17H,5-8H2,1-4H3;1H/q+1;/p-1/b24-13-,25-14+;
SMILES: CCN1C2=C(C=C(C=C2)Cl)N(C1=CC=C3C(=O)[N+](=C(S3)C=C4N(C5=C(S4)C=CC(=C5)Cl)CC)CC)CC.[I-]
Molecular Formula: C28H29Cl2IN4OS2
Molecular Weight: 699.491

Benzothiazolium, 5-chloro-2-[[5-[(5-chloro- 1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene )ethyl

CAS No.: 106068-87-5

Main Products

VCID: VC0008984

Molecular Formula: C28H29Cl2IN4OS2

Molecular Weight: 699.491

Benzothiazolium, 5-chloro-2-[[5-[(5-chloro- 1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene )ethyl - 106068-87-5

CAS No. 106068-87-5
Product Name Benzothiazolium, 5-chloro-2-[[5-[(5-chloro- 1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene )ethyl
Molecular Formula C28H29Cl2IN4OS2
Molecular Weight 699.491
IUPAC Name (5Z)-5-[(2E)-2-(5-chloro-1,3-diethylbenzimidazol-2-ylidene)ethylidene]-2-[(E)-(5-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)methyl]-3-ethyl-1,3-thiazol-3-ium-4-one;iodide
Standard InChI InChI=1S/C28H29Cl2N4OS2.HI/c1-5-31-20-11-9-18(29)15-21(20)32(6-2)25(31)14-13-24-28(35)34(8-4)27(37-24)17-26-33(7-3)22-16-19(30)10-12-23(22)36-26;/h9-17H,5-8H2,1-4H3;1H/q+1;/p-1/b24-13-,25-14+;
Standard InChIKey NECZYORCIMJPSG-LUCHRDHLSA-M
SMILES CCN1C2=C(C=C(C=C2)Cl)N(C1=CC=C3C(=O)[N+](=C(S3)C=C4N(C5=C(S4)C=CC(=C5)Cl)CC)CC)CC.[I-]
Synonyms Benzothiazolium, 5-chloro-2-[[5-[(5-chloro- 1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene )ethylidene]-3-ethyl-4-oxo-2-thiazolidinylidene]methy l]-3-ethyl-, iodide
Last Modified Aug 20 2021
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